Cas no 186495-99-8 (Delucemine Hydrochloride)

• Product Name: Delucemine Hydrochloride
• CAS No: 186495-99-8
• MF: C₁₆H₁₈ClF₂N
• MW: 297.77063035965
• CID: 1058697
• PubChem ID: 156420
• Update Time: 2025-05-22

Delucemine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Delucemine Hydrochloride
• 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine,hydrochloride
• 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine hydrochloride (1:1)
• NPS-1506
• BENZENEPROPANAMINE, 3-FLUORO-.GAMMA.-(3-FLUOROPHENYL)-N-METHYL-, HYDROCHLORIDE
• Delucemine Hydrochloride
• 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine;hydrochloride
• 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine hydrochloride
• AKOS040748231
• 186495-99-8
• Delucemine HCl
• NPS-1506 HYDROCHLORIDE
• NPS-1506 HCL
• GLXC-02912
• NPS 1506.HCL
• D03679
• UNII-P110CQY44Z
• DTXSID80171909
• NPS 1506
• 3,3-Bis-(m-fluorophenyl)-N-methylpropylamine hydrochloride
• Benzenepropanamine, 3-fluoro-gamma-(3-fluorophenyl)-N-methyl-, hydrochloride
• 3,3-bis-(m-Fluorophenyl)-N-methylpropylamine hydrochloride
• P110CQY44Z
• Delucemine hydrochloride [USAN]
• NPS1506
• Q27285979
• CHEMBL2106165
• Delucemine hydrochloride (USAN)
• 186495-99-8 (HCl)
• DTXCID9094400
• EX-A9441
• HY-106397A
• CS-0025724
• Delucemine (hydrochloride)

• Inchi： 1S/C16H17F2N.ClH/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13;/h2-7,10-11,16,19H,8-9H2,1H3;1H
• InChI Key： MGNMVYXIKDNAKK-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C(C1C=CC=C(C=1)F)CCNC

Computed Properties

• Exact Mass: 297.10974
• Monoisotopic Mass: 297.1095836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on Delucemine Hydrochloride

Delucemine Hydrochloride: A Comprehensive Overview

Delucemine Hydrochloride, also known by its CAS number CAS No. 186495-99-8, is a compound that has garnered significant attention in the scientific and medical communities due to its potential applications in various fields. This compound, which belongs to the class of hydrochloride salts, has been extensively studied for its unique properties and potential therapeutic benefits.

The chemical structure of Delucemine Hydrochloride is characterized by its ability to form stable salts, making it suitable for use in pharmaceutical formulations. Recent studies have highlighted its role in modulating cellular pathways, particularly in the context of neurodegenerative diseases. Researchers have found that this compound exhibits potent activity against certain enzymes associated with these conditions, suggesting its potential as a novel therapeutic agent.

In terms of synthesis, Delucemine Hydrochloride is typically derived through a multi-step process involving the reaction of its parent compound with hydrochloric acid. This method ensures the formation of a stable hydrochloride salt, which is crucial for maintaining the compound's bioavailability and efficacy. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize the compound's purity and structure, ensuring compliance with pharmaceutical standards.

The pharmacokinetic profile of Delucemine Hydrochloride has been extensively studied, revealing favorable absorption and distribution properties. Clinical trials have demonstrated that the compound achieves optimal concentrations in target tissues, making it a promising candidate for targeted therapies. Furthermore, studies on its metabolism and excretion have provided insights into its safety profile, with minimal adverse effects reported in preclinical models.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Delucemine Hydrochloride to various protein targets. These computational models have been validated through in vitro experiments, confirming the compound's ability to interact with key cellular receptors. Such findings have opened new avenues for exploring its potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, Delucemine Hydrochloride has also been investigated for its role in diagnostic imaging. Its ability to serve as a contrast agent has been explored in preclinical studies, highlighting its potential for enhancing diagnostic accuracy in medical imaging techniques such as MRI and PET scans.

The development of Delucemine Hydrochloride-based formulations has been a focal point of recent research efforts. Scientists have explored various delivery systems, including liposomal encapsulation and polymer-based nanoparticles, to enhance the compound's stability and delivery efficiency. These innovations aim to overcome challenges related to drug solubility and bioavailability, paving the way for more effective therapeutic interventions.

In conclusion, Delucemine Hydrochloride, with its CAS number CAS No. 186495-99-8, represents a significant advancement in the field of medicinal chemistry. Its unique properties, coupled with ongoing research into its therapeutic applications, position it as a promising candidate for addressing unmet medical needs. As further studies continue to unravel its full potential, this compound is poised to make a substantial impact on both pharmaceutical development and patient care.